Cas no 1009812-01-4 (Pyrimidine, 4,5-dibromo-2,6-dimethoxy-)

• Product Name: Pyrimidine, 4,5-dibromo-2,6-dimethoxy-
• CAS No: 1009812-01-4
• MF: C₆H₆Br₂N₂O₂
• MW: 297.932039737701
• CID: 5250101
• PubChem ID: 16079571
• Update Time: 2026-03-09

Pyrimidine, 4,5-dibromo-2,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4,5-dibromo-2,6-dimethoxy-
• 4,5-Dibromo-2,6-dimethoxypyrimidine
• SCHEMBL23203437
• 1009812-01-4
• G64217

• Inchi： 1S/C6H6Br2N2O2/c1-11-5-3(7)4(8)9-6(10-5)12-2/h1-2H3
• InChI Key： UUQLCCLYBXYDPH-UHFFFAOYSA-N
• SMILES： C1(OC)=NC(OC)=C(Br)C(Br)=N1

Computed Properties

• Exact Mass: 297.87755g/mol
• Monoisotopic Mass: 295.87960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 44.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on Pyrimidine, 4,5-dibromo-2,6-dimethoxy-

Pyrimidine, 4,5-dibromo-2,6-dimethoxy- (CAS No. 1009812-01-4): A Versatile Scaffold in Modern Medicinal Chemistry

Pyrimidine, 4,5-dibromo-2,6-dimethoxy-, with the chemical identifier CAS No. 1009812-01-4, represents a significant compound in the realm of medicinal chemistry. This heterocyclic aromatic molecule has garnered considerable attention due to its unique structural properties and potential applications in drug discovery and development. The presence of bromine and methoxy substituents at the 4 and 5 positions, along with methoxy groups at the 2 and 6 positions, endows this compound with a high degree of reactivity and versatility, making it a valuable scaffold for synthesizing novel bioactive molecules.

The< strong>pyrimidine core is a fundamental motif in many biologically active compounds, particularly those targeting nucleic acid-related processes. Its structural similarity to natural nucleobases allows it to interact with biomolecules in a predictable manner, facilitating the design of molecules with specific biological activities. In recent years, there has been a surge in interest regarding the development of antiviral, anticancer, and antimicrobial agents based on< strong>pyrimidine derivatives. The< strong>4,5-dibromo-2,6-dimethoxy-pyrimidine structure exemplifies this trend by offering a platform for further functionalization and derivatization.

The< strong>bromine atoms at the 4 and 5 positions are particularly noteworthy as they provide handles for various chemical transformations. These< strong>bromine atoms can undergo cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, allowing for the introduction of diverse aryl or heteroaryl groups. This reactivity is crucial for generating libraries of compounds with tailored biological properties. Additionally, the< strong>methoxy groups at the 2 and 6 positions can be modified through oxidation or reduction reactions, further expanding the synthetic possibilities.

In the context of drug discovery, the< strong>pyrimidine, 4,5-dibromo-2,6-dimethoxy-- derivative has shown promise in several therapeutic areas. For instance, studies have demonstrated its potential as an inhibitor of enzymes involved in viral replication. The brominated pyrimidine scaffold can mimic natural nucleobases, thereby interfering with viral polymerase enzymes that rely on these bases for replication. This mechanism of action has been explored in the development of antiviral agents targeting RNA viruses.

The< strong>methoxy substituents play a critical role in modulating the pharmacokinetic properties of this compound. Methoxy groups are known to enhance lipophilicity and metabolic stability, which are essential factors for drug efficacy and bioavailability. By strategically positioning these< strong>methoxy groups on the< strong>pyrimidine core, chemists can fine-tune the compound's solubility and pharmacokinetic profile.

Recent advances in computational chemistry have further accelerated the development of< strong>pyrimidine, 4,5-dibromo-2,6-dimethoxy-- based drugs. Molecular modeling techniques allow researchers to predict binding interactions between this compound and target proteins with high accuracy. This approach has been instrumental in identifying lead compounds for further optimization. By leveraging computational tools alongside traditional synthetic methods, scientists can efficiently navigate the complex landscape of drug discovery.

The< strong>bromine-containing pyrimidine scaffold also finds utility in designing probes for biochemical studies. The ability to selectively label these probes with fluorophores or other reporter groups enables researchers to study biological pathways involving nucleic acid metabolism. Such probes have provided valuable insights into cellular processes and have been instrumental in understanding disease mechanisms at a molecular level.

In conclusion,< strong(Pyrimidine), 4,5-dibromo-2,6-dimethoxy-- (CAS No. 1009812-01-4) is a versatile compound with significant potential in medicinal chemistry. Its unique structural features allow for diverse chemical modifications, making it an excellent scaffold for developing novel therapeutic agents. The combination of its reactivity with advanced computational techniques ensures that this compound will remain at the forefront of drug discovery efforts in the coming years.